Cas no 1226450-54-9 (N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1226450-54-9
• MF: C₂₅H₂₅ClN₄O
• MW: 432.945204496384
• CID: 5394031
• Update Time: 2025-06-08

N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C25H25ClN4O/c1-2-17-5-8-23-22(13-17)24(20(14-27)16-28-23)30-11-9-19(10-12-30)25(31)29-15-18-3-6-21(26)7-4-18/h3-8,13,16,19H,2,9-12,15H2,1H3,(H,29,31)
• InChI Key： IRXYWFQJXJANHN-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(CC)C=3)CCC(C(NCC2=CC=C(Cl)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide

Professional Introduction to N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide (CAS No: 1226450-54-9)

N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1226450-54-9, represents a novel molecular entity with a complex structural framework that combines several pharmacophoric elements. The structural design of this molecule incorporates a piperidine core, which is a well-established scaffold in drug discovery, with substituents that enhance its potential biological activity. Specifically, the presence of a (4-chlorophenyl)methyl group and a 3-cyano-6-ethylquinolin-4-yl moiety contributes to its unique chemical and pharmacological profile.

The piperidine ring is a crucial component in many bioactive molecules due to its ability to mimic the binding pockets of various biological targets. In this compound, the piperidine moiety is further functionalized with a carboxamide group at the 4-position, which can interact with biological systems through hydrogen bonding and other non-covalent interactions. This structural feature is particularly important for modulating the pharmacokinetic properties of the compound, including its solubility, stability, and metabolic pathways.

The quinoline derivative in the molecule, specifically the 3-cyano-6-ethylquinolin-4-yl group, adds another layer of complexity and potential functionality. Quinoline-based compounds have a long history in medicinal chemistry, with many derivatives exhibiting significant biological activity across various therapeutic areas. The cyano group at the 3-position and the ethyl group at the 6-position are key substituents that can influence the electronic properties of the quinoline ring, thereby affecting its interactions with biological targets. These substituents may also contribute to the compound's ability to cross cell membranes, which is essential for many therapeutic applications.

The presence of the (4-chlorophenyl)methyl group at the nitrogen atom of the piperidine ring introduces another important pharmacophoric element. Chlorophenyl groups are frequently found in pharmaceutical compounds due to their ability to enhance binding affinity and selectivity. The chlorine atom can participate in hydrophobic interactions and may also influence the metabolic stability of the molecule. Additionally, the methyl group provides steric bulk, which can help optimize the compound's fit within biological binding sites.

In recent years, there has been growing interest in developing novel compounds based on piperidine and quinoline scaffolds for their potential applications in treating various diseases. The combination of these structural elements in N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide makes it an intriguing candidate for further investigation. Current research suggests that this compound may exhibit promising activities in areas such as oncology and neurology, where precise targeting and modulation of biological pathways are essential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to maintain the integrity of the molecular framework. Advanced synthetic techniques, including catalytic methods and protective group strategies, are often employed to achieve this goal. The successful synthesis of such complex molecules underscores the importance of expertise in organic chemistry and medicinal biology for developing novel therapeutic agents.

Evaluation of N-[(4-chlorophenyl)methyl]-1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxamide has been conducted through both computational modeling and experimental studies. Computational approaches have been used to predict potential binding modes of this compound with relevant biological targets, providing insights into its mechanism of action. Experimental studies have focused on assessing its pharmacological activity in vitro, including interactions with enzymes and receptors involved in disease pathways. These studies have revealed promising preliminary results that warrant further exploration.

The pharmacokinetic profile of this compound is another critical aspect that has been examined. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary data suggest that N-(4-chlorophenyl)methyl)-1-(3-cyano)-6(ethylquinolin)-4(yl)piperidine carboxamide exhibits favorable pharmacokinetic properties, making it a potentially viable candidate for further development. However, additional studies are needed to fully characterize these properties under various conditions.

In conclusion, N-[(4-chlorophenyl)methyl]-1([3-cyano-6-ethylquinolin-4-yl])piperidine carboxamide (CAS No: 1226450) represents a novel molecular entity with significant potential in pharmaceutical applications. Its complex structural framework incorporates multiple pharmacophoric elements that contribute to its unique chemical and pharmacological profile. Recent research has highlighted its promising activities in areas such as oncology and neurology, making it an attractive candidate for further investigation.